Cas no 2166180-77-2 (rac-(3R,4S)-4-(3-chlorothiophen-2-yl)methylpyrrolidin-3-ol)

• Product Name: rac-(3R,4S)-4-(3-chlorothiophen-2-yl)methylpyrrolidin-3-ol
• CAS No: 2166180-77-2
• MF: C₉H₁₂ClNOS
• MW: 217.715680122375
• CID: 5921763
• PubChem ID: 165587581
• Update Time: 2025-06-09

rac-(3R,4S)-4-(3-chlorothiophen-2-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(3-chlorothiophen-2-yl)methylpyrrolidin-3-ol
• rac-(3R,4S)-4-[(3-chlorothiophen-2-yl)methyl]pyrrolidin-3-ol
• EN300-1625331
• 2166180-77-2

• Inchi： 1S/C9H12ClNOS/c10-7-1-2-13-9(7)3-6-4-11-5-8(6)12/h1-2,6,8,11-12H,3-5H2/t6-,8-/m1/s1
• InChI Key： SOKKBAFPWHGFIS-HTRCEHHLSA-N
• SMILES： ClC1C=CSC=1C[C@@H]1CNC[C@H]1O

Computed Properties

• Exact Mass: 217.0328129g/mol
• Monoisotopic Mass: 217.0328129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 60.5Ų

Additional information on rac-(3R,4S)-4-(3-chlorothiophen-2-yl)methylpyrrolidin-3-ol

Chemical Profile of rac-(3R,4S)-4-(3-chlorothiophen-2-yl)methylpyrrolidin-3-ol (CAS No. 2166180-77-2)

Rac-(3R,4S-4-(3-chlorothiophen-2-ylmethylpyrrolidin-3-ol) is a meticulously crafted compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2166180-77-2, represents a sophisticated blend of heterocyclic and aromatic moieties, making it a promising candidate for various biochemical applications.

The molecular structure of rac-(3R,4S-4-(3-chlorothiophen-2-ylmethylpyrrolidin-3-ol) features a pyrrolidinone core substituted with a 3-chlorothiophen-2-yl group, which contributes to its distinct chemical behavior. The pyrrolidinone ring is a well-known pharmacophore in drug design, often associated with bioactive molecules due to its ability to interact with biological targets in a favorable manner. The presence of the 3-chlorothiophen-2-yl moiety further enhances its potential by introducing electronic and steric effects that can modulate its interactions with biological systems.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the structural diversity offered by heterocyclic compounds. Rac-(3R,4S-4-(3-chlorothiophen-2-ylmethylpyrrolidin-3-ol) has emerged as a subject of interest in this context, particularly for its potential role in modulating enzymatic and receptor activities. Its stereochemistry, defined by the (3R,4S) configuration, is crucial as it dictates the compound's interaction with biological targets. This stereochemical specificity is often a key factor in determining the efficacy and selectivity of pharmaceutical compounds.

The synthesis of rac-(3R,4S-4-(3-chlorothiophen-2-ylmethylpyrrolidin-3-ol) involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. The introduction of the 3-chlorothiophen-2-yl group necessitates careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to achieve this with increasing precision, paving the way for more efficient production processes.

The pharmacological potential of rac-(3R,4S-4-(3-chlorothiophen-2-ylmethylpyrrolidin-3-ol) has been explored in several preclinical studies. These studies have revealed intriguing interactions with various biological pathways, suggesting its utility in addressing multiple therapeutic challenges. For instance, preliminary data indicate that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses. Such findings are particularly promising given the growing demand for innovative treatments targeting chronic inflammatory conditions.

The compound's ability to cross biological membranes efficiently makes it an attractive candidate for drug development. The pyrrolidinone ring and the 3-chlorothiophen-2-yl substituent contribute to its lipophilicity, which is often essential for achieving adequate bioavailability. Additionally, its stereochemical configuration plays a pivotal role in determining its pharmacokinetic profile. Understanding these relationships is crucial for optimizing drug delivery systems and maximizing therapeutic efficacy.

In the realm of medicinal chemistry, rac-(3R,4S-4-(3-chlorothiophen-2-ylmethylpyrrolidin-3-ol) exemplifies how structural diversity can lead to novel bioactive entities. The integration of heterocyclic and aromatic components into a single molecular framework allows for tailored interactions with biological targets. This approach aligns with contemporary trends in drug discovery, where combinatorial chemistry and structure-based design are employed to develop highly specific and effective therapeutic agents.

The potential applications of rac-(3R,4S-4-(3-chlorothiophen-2-ylmethylpyrrolidin-3-ol) extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of more complex molecules or as a building block for libraries of compounds designed through high-throughput screening methods. Such applications underscore the versatility of this compound and its relevance in advancing chemical biology research.

Ongoing research efforts are focused on elucidating the mechanisms by which rac-(3R,4S-4-(












chlorothiophen
- 2 - yl)methylpyr
rolidin - 3 - ol
) exerts its effects at
the molecular level. By
gaining deeper insights
into its interaction
mechanisms, researchers
can refine its pharmacological
profile and develop more
targeted therapeutic strategies.
These studies are expected
to contribute valuable data
to both academic research
and industrial drug development.